Cas no 79601-21-1 (3-(3-Methoxyphenyl)piperidine)

3-(3-Methoxyphenyl)piperidine structure
3-(3-Methoxyphenyl)piperidine structure
Product Name:3-(3-Methoxyphenyl)piperidine
CAS No:79601-21-1
MF:C12H17NO
MW:191.269483327866
MDL:MFCD06656698
CID:547951
PubChem ID:11074230
Update Time:2024-10-27

3-(3-Methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methoxyphenyl)piperidine
    • piperidine, 3-(3-methoxyphenyl)-
    • 3-(3-methoxy-phenyl)-piperidine
    • 3-(3-methoxyphenyl)-piperidine
    • AS-38080
    • 3-(3-methoxy-phenyl)-piperidine, AldrichCPR
    • A9917
    • CHORISMICACID
    • CS-0139583
    • LXCUAFVVTHZALS-UHFFFAOYSA-N
    • MFCD06656698
    • CHEMBL284072
    • DTXSID00454246
    • AB25544
    • FT-0654721
    • AB16250
    • BB 0251952
    • 3-(3-methoxyphenyl) piperidine
    • EN300-190827
    • SCHEMBL567956
    • FT-0691899
    • AKOS005264071
    • 79601-21-1
    • Q-102133
    • 3-(3-Methoxyphenyl)piperidine (ACI)
    • (±)-3-(3-Methoxyphenyl)piperidine
    • DB-016813
    • DB-031674
    • MDL: MFCD06656698
    • Inchi: 1S/C12H17NO/c1-14-12-6-2-4-10(8-12)11-5-3-7-13-9-11/h2,4,6,8,11,13H,3,5,7,9H2,1H3
    • InChI Key: LXCUAFVVTHZALS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C2CCCNC2)C=CC=1

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.003
  • Boiling Point: 303.682°C at 760 mmHg
  • Flash Point: 122.355°C
  • Refractive Index: 1.515

3-(3-Methoxyphenyl)piperidine Security Information

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3-(3-Methoxyphenyl)piperidine Production Method

Production Method 1

Reaction Conditions
Reference
3-Phenylpiperidines. Central dopamine-autoreceptor stimulating activity
Hacksell, Uli; Arvidsson, Lars Erik; Svensson, Uno; Nilsson, J. Lars G.; Sanchez, Domingo; et al, Journal of Medicinal Chemistry, 1981, 24(12), 1475-82

Production Method 2

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  15 min, rt
1.2 Reagents: Sodium carbonate Solvents: Water ;  neutralized, rt
Reference
Cobalt-Catalyzed Cross-Coupling of 3- and 4-Iodopiperidines with Grignard Reagents
Gonnard, Laurine; Guerinot, Amandine; Cossy, Janine, Chemistry - A European Journal, 2015, 21(36), 12797-12803

Production Method 3

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
Decarboxylative Negishi Coupling of Redox-Active Aliphatic Esters by Cobalt Catalysis
Liu, Xu-Ge; Zhou, Chu-Jun; Lin, E.; Han, Xiang-Lei; Zhang, Shang-Shi; et al, Angewandte Chemie, 2018, 57(40), 13096-13100

Production Method 4

Reaction Conditions
Reference
Enantiomers of substituted phenylazacycloalkanes
, United Kingdom, , ,

3-(3-Methoxyphenyl)piperidine Raw materials

3-(3-Methoxyphenyl)piperidine Preparation Products

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